Cas no 2228290-73-9 (4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine
• CAS No: 2228290-73-9
• MF: C₁₅H₂₁F₂NO
• MW: 269.330151319504
• CID: 6235294
• PubChem ID: 165630685
• Update Time: 2025-05-20

4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine
• [4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexyl]methanamine
• 2228290-73-9
• EN300-1948062

• Inchi： 1S/C15H21F2NO/c1-11-9-12(3-4-13(11)19-2)14(10-18)5-7-15(16,17)8-6-14/h3-4,9H,5-8,10,18H2,1-2H3
• InChI Key： SSFNORHRRIGEQO-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(=C(C)C=2)OC)(CN)CC1)F

Computed Properties

• Exact Mass: 269.15912062g/mol
• Monoisotopic Mass: 269.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine

Introduction to 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine (CAS No. 2228290-73-9)

4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228290-73-9, represents a unique molecular structure that combines fluorine-containing moieties with a cyclohexyl backbone, further functionalized by an aromatic ring substituted with methoxy and methyl groups. The presence of fluorine atoms is particularly noteworthy, as they often enhance the metabolic stability and binding affinity of drug candidates, making this compound a promising candidate for further exploration in drug development.

The structural motif of 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine incorporates several key features that make it of interest to researchers. The cyclohexyl group provides a rigid scaffold that can influence the conformational flexibility of the molecule, while the aromatic ring with methoxy and methyl substituents introduces specific electronic and steric properties. These features are critical in determining how the compound interacts with biological targets, such as enzymes or receptors. The fluorine atoms at the 4,4-position are particularly significant, as they can modulate the lipophilicity and binding kinetics of the molecule.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties. For instance, fluorine atoms can increase the metabolic stability of drug molecules by resisting degradation from cytochrome P450 enzymes. Additionally, fluorine substitution can enhance binding affinity by altering electron distribution and steric hindrance around the active site of a target protein. The compound 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine exemplifies these principles, making it a valuable scaffold for designing novel therapeutic agents.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine suggest potential applications in several therapeutic areas. For example, its aromatic ring could interact with hydrophobic pockets in protein targets, while the cyclohexyl group could provide steric constraints that optimize binding interactions. Furthermore, the fluorine atoms may enhance selectivity by differentiating between closely related biological targets.

One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. Medicinal chemists often use structurally similar molecules as starting points for optimization campaigns, leveraging known pharmacophores to design new analogs with improved efficacy and safety profiles. The presence of both fluorine and aromatic substituents in 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine makes it an attractive candidate for such endeavors. Researchers can systematically modify various parts of the molecule to explore new chemical space while retaining key pharmacological properties.

Recent advancements in computational chemistry have also facilitated the study of compounds like 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine. Molecular modeling techniques allow researchers to predict how a molecule will behave in different biological environments without the need for extensive experimental screening. These predictions can guide synthetic efforts by identifying which structural modifications are most likely to improve binding affinity or metabolic stability. As a result, compounds like this one are being evaluated using both experimental and computational approaches to accelerate drug discovery.

The synthesis of 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorous chemistry have been particularly useful in introducing fluorine atoms into organic frameworks while maintaining high selectivity and yield. These advances have enabled chemists to access previously inaccessible chemical space and explore novel therapeutic candidates.

In conclusion,4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexylmethanamine (CAS No. 2228290-73-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its combination of fluorine-containing moieties and an aromatic ring substituted with methoxy and methyl groups makes it a promising scaffold for drug development. By leveraging current advances in synthetic chemistry and computational modeling, this compound could contribute to the discovery of new therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders, among others.